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Compound of Interest

Compound Name: 5-Iodoindoline

Cat. No.: B038618 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the physical properties of 5-Iodoindole,

with a particular focus on its melting point. It also elucidates its mechanism of action in

inhibiting biofilm formation in the bacterium Acinetobacter baumannii. This document is

intended to serve as a comprehensive resource for researchers and professionals engaged in

drug discovery and development.

Physical Properties of 5-Iodoindole
The physical characteristics of 5-Iodoindole are crucial for its handling, formulation, and

application in various experimental settings. A summary of its key physical properties is

presented in the table below.
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Property Value Source(s)

Melting Point 101-104 °C [1][2][3]

94.0-102.0 °C [4]

Molecular Formula C₈H₆IN [2][4][5]

Molecular Weight 243.04 g/mol [2][3][5]

Appearance

White to pink or pale cream to

cream to pale brown crystals

or powder

[4]

Assay ≥96.0% (GC) [4]

97% [1][2][3]

InChI Key
TVQLYTUWUQMGMP-

UHFFFAOYSA-N
[1][2][5]

SMILES Ic1ccc2[nH]ccc2c1 [1][2]

CAS Number 16066-91-4 [1][2][3][4][5]

Experimental Protocol: Determination of Melting
Point
The melting point of an organic compound is a critical indicator of its purity. The following is a

standard protocol for the determination of the melting point of 5-Iodoindole using the capillary

tube method.

Materials and Equipment:

5-Iodoindole sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or similar) or Thiele tube setup

Mortar and pestle
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Spatula

Thermometer (calibrated)

Heat-transfer fluid (e.g., silicone oil) for Thiele tube method

Procedure:

Sample Preparation:

Ensure the 5-Iodoindole sample is completely dry and in a fine powdered form. If

necessary, gently grind the crystalline sample using a clean, dry mortar and pestle.[6]

Capillary Tube Packing:

Press the open end of a capillary tube into the powdered 5-Iodoindole sample, collecting a

small amount of the compound.

Tap the sealed end of the capillary tube gently on a hard surface to pack the powder

down. The packed sample should be approximately 2-3 mm in height.

Apparatus Setup (Melting Point Apparatus):

Insert the packed capillary tube into the sample holder of the melting point apparatus.

Ensure the thermometer is correctly positioned to accurately measure the temperature of

the heating block.

Apparatus Setup (Thiele Tube):

Attach the packed capillary tube to the thermometer using a rubber band or a small piece

of tubing. The sample should be level with the thermometer bulb.

Immerse the thermometer and attached capillary tube into the Thiele tube containing the

heat-transfer fluid, ensuring the open end of the capillary is above the fluid level.

Melting Point Determination:
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Rapid Determination (Optional): Heat the sample rapidly to get an approximate melting

range. This helps in saving time for the accurate determination.

Accurate Determination: Heat the apparatus at a slow, controlled rate, approximately 1-2

°C per minute, as the temperature approaches the expected melting point. .

Record the temperature at which the first drop of liquid appears (the beginning of melting).

Continue heating slowly and record the temperature at which the last solid crystal melts

completely (the end of melting). The recorded range is the melting point of the sample.

Post-measurement:

Allow the apparatus to cool down before performing subsequent measurements.

Use a fresh capillary tube for each measurement to ensure accuracy.

Mechanism of Action: Inhibition of Acinetobacter
baumannii Biofilm Formation
5-Iodoindole has been identified as an effective agent against the multidrug-resistant bacterium

Acinetobacter baumannii. Its primary mechanism of action involves the inhibition of biofilm

formation and the killing of bacterial cells. This process is initiated by the induction of reactive

oxygen species (ROS), which leads to subsequent cellular damage.
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Caption: Mechanism of 5-Iodoindole against A. baumannii.

The workflow illustrates that 5-Iodoindole acts on Acinetobacter baumannii, leading to the

production of ROS.[1][2] This oxidative stress causes a loss of plasma membrane integrity and

subsequent cell shrinkage, ultimately resulting in bacterial cell death.[1][2] The induction of

ROS is also a key factor in the inhibition of biofilm formation by the bacterium.[1][2] This

multifaceted attack makes 5-Iodoindole a compound of interest in the development of new

antibacterial therapies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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